3-Cyclopropoxy-4-iodobenzamide

• Molecular Formula: C10H10INO2
• Molecular Weight: 303.10 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-iodobenzamide
• InChI: InChI=1S/C10H10INO2/c11-8-4-1-6(10(12)13)5-9(8)14-7-2-3-7/h1,4-5,7H,2-3H2,(H2,12,13)
• InChI Key: DVCSPFXPOZEMBK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC(=C2)C(=O)N)I

Description

3-Cyclopropoxy-4-iodobenzamide is a synthetic organic compound characterized by a benzamide backbone substituted with a cyclopropoxy group at the 3-position and an iodine atom at the 4-position. The cyclopropoxy moiety introduces steric and electronic effects due to the strained three-membered ring, while the iodine atom may enhance stability or enable applications in radiopharmaceuticals or medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method includes the reaction of 3-cyclopropoxybenzoic acid with iodine in the presence of a suitable catalyst . The reaction conditions often require a controlled temperature and an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-4-iodobenzamide may involve large-scale iodination processes using automated reactors to ensure consistency and efficiency. The use of high-purity reagents and advanced purification techniques, such as recrystallization and chromatography, is essential to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-4-iodobenzamide undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding quinones or reduction to form hydroxy derivatives.

Coupling Reactions: It can participate in coupling reactions to form biaryl compounds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide or potassium thiocyanate in polar solvents.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride.

Major Products Formed

The major products formed from these reactions include substituted benzamides, quinones, and hydroxy derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

3-Cyclopropoxy-4-iodobenzamide is utilized in various scientific research fields:

Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a radiolabeled compound for imaging studies.

Industry: Employed in the development of new materials and as an intermediate in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-iodobenzamide involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to altered cellular functions. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares 3-Cyclopropoxy-4-iodobenzamide with structurally related compounds based on substituents and functional groups:

Compound Name	Key Substituents	Molecular Formula	Potential Applications
3-Cyclopropoxy-4-iodobenzamide	3-cyclopropoxy, 4-iodo, benzamide	C₁₀H₁₀INO₂	Hypothetical: Kinase inhibitors, imaging agents
3-Chlorobenzaldehyde	3-chloro, aldehyde	C₇H₅ClO	Intermediate in agrochemicals, pharmaceuticals
5-(3,3-Dimethyl-1-triazeno)imidazole-4-carboxamide	Triazeno, imidazole, carboxamide	C₆H₁₀N₆O	Anticancer agents (e.g., dacarbazine analogs)
3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone	Cyclohexyl, pyrazole, hydrazone	C₁₆H₁₈N₄	Not reported (toxicological data lacking)

Key Observations :

• Halogen Effects : The iodine atom in 3-Cyclopropoxy-4-iodobenzamide may confer greater steric bulk and hydrophobicity compared to chlorine in 3-Chlorobenzaldehyde. Iodine’s polarizability could enhance binding to aromatic pockets in proteins, whereas chlorine’s smaller size favors metabolic stability .
• Cycloalkyl Substituents : The cyclopropoxy group’s strain may increase reactivity compared to larger cyclohexyl groups (), possibly influencing pharmacokinetics or target engagement .

Pharmacological and Toxicological Considerations

While direct data on 3-Cyclopropoxy-4-iodobenzamide are absent, insights can be inferred from analogs:

• Imidazole Carboxamides: Compounds like dacarbazine (NSC-45388) are prodrugs that methylate DNA under metabolic activation. The absence of a triazeno group in 3-Cyclopropoxy-4-iodobenzamide suggests a divergent mechanism, possibly non-genotoxic .
• Safety Profiles : Cyclopropane-containing compounds often exhibit higher reactivity, necessitating caution in toxicity studies. By contrast, cyclohexyl derivatives () are typically more stable but require rigorous metabolic evaluation .